Cas no 99791-31-8 (Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate)

Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate structure
99791-31-8 structure
Product Name:Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate
CAS No:99791-31-8
MF:C10H11NO6S
MW:273.26244187355
CID:2821065
Update Time:2023-08-07

Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate
    • 1,3-Benzenedicarboxylic acid, 5-(aminosulfonyl)-, dimethyl ester
    • Inchi: 1S/C10H11NO6S/c1-16-9(12)6-3-7(10(13)17-2)5-8(4-6)18(11,14)15/h3-5H,1-2H3,(H2,11,14,15)
    • InChI Key: PSMJJKZEPWXRHW-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)OC)C=C(C(=O)OC)C=1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 402
  • XLogP3: 0.2
  • Topological Polar Surface Area: 121
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